Cas no 3529-87-1 (1-Isothiocyanato-4-phenoxybenzene)

1-Isothiocyanato-4-phenoxybenzene Properties

Names and Identifiers

• Benzene,1-isothiocyanato-4-phenoxy-
• 1-isothiocyanato-4-phenoxybenzene
• 4-Phenoxyphenyl isothiocyanate
• 1-isothiocyanato-4-phenoxy-benzene
• 4-Isothiocyanate diphenyl ether
• 4-Isothiocyanato-diphenyl ether
• 4-Isothiocyanato-diphenyloxyd
• 4-phenoxybenzenisothiocyanate
• 4-phenoxy-phenyl isothiocyanate
• 4-Phenoxy-phenylisothiocyanat
• Benzene,1-isothiocyanato-4-phenoxy
• F20944
• MFCD00060376
• EN300-01228
• 5-BROMOBENZOFURAN-2-CARBOXYLICACIDMETHYLESTER
• A822718
• VS-03370
• ZKITXAAKDFPASL-UHFFFAOYSA-N
• HMS1784P13
• AKOS000115251
• 4-(Phenoxy)phenyl isothiocyanate
• DTXSID50188781
• InChI=1/C13H9NOS/c16-10-14-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9
• SCHEMBL3823434
• 3529-87-1
• FT-0676396
• BP-12530
• Benzene, 1-isothiocyanato-4-phenoxy-
• 4-phenoxyphenylisothiocyanate
• 4-phenoxyphenyl-isothiocyanate
• Z56822786
• BBL012524
• STK742099
• DTXCID10111272
• +Expand

• MDL： MFCD00060376
• InChIKey： ZKITXAAKDFPASL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9NOS/c16-10-14-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H
• SMILES： C1=CC=C(C=C1)OC2=CC=C(C=C2)N=C=S

Computed Properties

• Exact Mass: 227.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.04
• Heavy Atom Count: 16
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• LogP: 4.21320
• PSA: 53.68000
• Refractive Index: 1.59
• Boiling Point: 351.4°Cat760mmHg
• Melting Point: 42 °C
• Flash Point: 166.3°C
• Density: 1.11

1-Isothiocyanato-4-phenoxybenzene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811
• Storage Condition：Keep cold.
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC

1-Isothiocyanato-4-phenoxybenzene Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%